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Compound of Interest

Compound Name: (2)-9-Tricosene

Cat. No.: B013447

Essential Safety and Handling Guide for (Z)-9-
Tricosene

This document provides immediate, essential safety, handling, and disposal information for
(Z2)-9-Tricosene (CAS No. 27519-02-4), also known as Muscalure. The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory operations.

(Z2)-9-Tricosene is a clear, almost colorless liquid primarily used as an insect pheromone.[1][2]
[3] While it has low acute toxicity, it may cause skin and eye irritation, as well as potential
respiratory and digestive tract irritation.[1][2] Some safety data sheets indicate it may cause an
allergic skin reaction.[4][5][6] Therefore, adherence to proper safety protocols is crucial.

Chemical and Physical Properties

A summary of key quantitative data for (Z)-9-Tricosene is provided below for easy reference.
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Property Value Citations
CAS Number 27519-02-4 [1][21[4]
Molecular Formula C23H46 (1116171
Molecular Weight 322.61 g/mol [1][6]
Appearance Clear, almost colorless liquid [11121[3]
Boiling Point 300 °C (572 °F) at 760 mmHg [5]

Flash Point > 110 °C (> 230 °F) [5]
Density ~0.806 g/mL [11[3]
Vapor Density 11.47 (Air=1) [1][5]

Solubility

Insoluble in water. Soluble in

ethanol, DMSO, DMF, acetone,

and hydrocarbons.

(510718l

Acute Oral Toxicity (LD50, Rat)

> 5000 mg/kg

[11(21[4]

Acute Dermal Toxicity (LD50,
Rabbit)

> 2000 mg/kg

[1](2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling (Z)-9-Tricosene. Engineering

controls, such as providing exhaust ventilation, should be in place to minimize airborne

concentrations.[1][2]
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Category

Recommended PPE

Citations

Eye/Face Protection

Safety glasses with side-

shields or splash goggles.

[1]5]

Hand Protection

Wear appropriate protective
gloves (e.g., nitrile rubber).

Inspect gloves before use.

[415](6]

Skin and Body Protection

Lab coat, long-sleeved shirt,
long pants, and closed-toe
shoes. For larger quantities or
risk of splashing, a full suit and

boots may be necessary.

[1]9]

Respiratory Protection

Not typically required with
adequate ventilation. For
nuisance exposures, a P95
(US) or P1 (EU) particulate
respirator may be used. For
higher-level protection, use
appropriate cartridges (e.g.,
OV/AG/P99).

[6]

Standard Handling and Storage Protocol

Handling:

o Ensure the work area is well-ventilated, utilizing an eyewash station and safety shower

nearby.[2]

¢ Avoid contact with skin, eyes, and clothing.[2]

» Do not ingest or inhale vapors or spray.[1][2]

» Keep the container tightly closed when not in use.[1][2]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1]
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e Avoid contact with incompatible materials, such as strong oxidizing agents.[1][2]

e Wash hands and any exposed skin thoroughly after handling.[2][7]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2]

e Some suppliers recommend long-term storage at -20°C.[3][7]

o Store away from incompatible materials.[2]
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Workflow for Safe Handling of (Z)-9-Tricosene

Preparation

tep 1

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Perform Experiment/
Dispense Chemical

Securely Close Container &
Return to Storage (-20°C)

Clean Work Area &
Dispose of Waste Properly

Remove PPE &
Wash Hands Thoroughly

Procedure Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (Z)-9-Tricosene.
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First Aid Measures

In case of accidental exposure, follow these procedures immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek medical attention if irritation persists.[1][2][5]

o Skin Contact: Remove contaminated clothing and shoes. Wash the affected skin area with
plenty of soap and water.[5] If skin irritation or an allergic rash occurs, seek medical
attention.[5]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek medical attention.[1][2]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to
an unconscious person. Seek immediate medical advice.[2]

Spill and Disposal Plan

Emergency Spill Response: The response to a spill depends on its size and location. Always
have a spill kit with absorbent, non-combustible material (e.g., sand, vermiculite) readily
available.[2]

o Small Spills:

Alert others in the immediate area.

[¢]

[e]

Wear appropriate PPE, including gloves, goggles, and a lab coat.[2]

o

Cover the spill with an inert, non-combustible absorbent material.[1][2]

(¢]

Carefully sweep or scoop the material into a suitable, closed container for disposal.[6]

[¢]

Clean the spill area with soap and water.

[¢]

Ensure adequate ventilation.[2]
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e Large Spills:

o

Evacuate all personnel from the immediate area.[10][11]

[¢]

Alert your supervisor and institutional safety office or emergency services.[10]

Close the door to the affected area and post a warning sign.

[e]

Do not re-enter the area until cleared by safety professionals.

[e]
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Emergency Response Plan for (Z)-9-Tricosene Spill

Small Spill Procedure

Alert Area Occupants

Don PPE

Spill Occurs

Assess Spill Size

Large Spill Procedure

Evacuate Area Immediately

Notify Supervisor &

Emergency Services

Contain & Absorb with
Inert Material

Isolate Area &
Post Warning

Collect Waste in
Sealed Container

Await Professional Response

Decontaminate Area

Response Complete

Click to download full resolution via product page

Caption: Decision workflow for responding to a (Z)-9-Tricosene spill.
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Waste Disposal:

o All waste materials, including absorbed spill cleanup materials and contaminated gloves,
must be placed in a suitable, closed container.[6]

» Dispose of the chemical and its container in accordance with all local, state, and federal
regulations. This should be done through an approved waste disposal plant.[5]

» Do not allow the product to enter drains or waterways.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013447#personal-protective-equipment-for-handling-
z-9-tricosene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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